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Compound of Interest

Compound Name: Silane, trichloroeicosyl-

Cat. No.: B095686

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for trichloroeicosylsilane (C20H41CI3Si) is not readily
available in public literature. This guide infers its properties based on known data of its
homologous series, primarily shorter-chain alkyltrichlorosilanes. All quantitative data presented
is for related compounds and should be used as a reference for estimation.

Introduction

Trichloroeicosylsilane is an organosilicon compound with a long C20 alkyl chain attached to a
trichlorosilyl group. As a member of the alkyltrichlorosilane family, it is expected to be a highly
reactive chemical, primarily used in surface modification and as a coupling agent in various
scientific and industrial applications. Its long alkyl chain imparts significant hydrophobic
properties, making it suitable for creating water-repellent surfaces. This guide provides a
detailed overview of its anticipated chemical and physical properties, reactivity, and safety
considerations, drawing comparisons with well-documented shorter-chain homologs.

Core Chemical and Physical Properties

The defining features of trichloroeicosylsilane are its long hydrocarbon tail and the reactive
trichlorosilyl head group. These structural components dictate its physical state, solubility, and
chemical behavior. While specific measured data for trichloroeicosylsilane is scarce, the
properties of its shorter-chain analogs provide a basis for estimation.
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Physical Properties of Homologous Alkyltrichlorosilanes

The following table summarizes the known physical properties of several alkyltrichlorosilanes. It
is anticipated that trichloroeicosylsilane, with its longer alkyl chain, will have a higher boiling
point, melting point, and density compared to these shorter-chain compounds.

Trichlorododecylsil Trichlorooctadecyl Trichlorocyclohexy

Property . .

ane (C12) silane (C18) Isilane (C6)
Molecular Formula C12H25CI3Si C18H37CI3Si C6H11CI3Si
Molecular Weight 303.77 g/mol 423.94 g/mol [1] 217.60 g/mol
Boiling Point 293-294 °C 380 °CJ[1] 90 °C at 10 mmHg
Melting Point Not available -33 °C[1] Not available
Density 1.02 g/mL at 25 °C Not available 1.232 g/mL at 25 °C
Refractive Index n20/D 1.454 Not available n20/D 1.478
CAS Number 4484-72-4 Not available 98-12-4

Solubility Profile

Based on the behavior of similar long-chain alkyltrichlorosilanes like trichlorooctadecylsilane,
trichloroeicosylsilane is expected to be insoluble in water.[1] Its long, nonpolar eicosyl chain will
render it highly soluble in nonpolar organic solvents such as hexane, toluene, and chloroform.
[2] Solubility in polar organic solvents like ethanol and acetone is also anticipated.[1]

Reactivity and Chemical Behavior

The chemistry of trichloroeicosylsilane is dominated by the highly reactive silicon-chlorine
bonds. These bonds are susceptible to nucleophilic attack, leading to the substitution of the
chlorine atoms.

Hydrolysis

The most significant reaction of trichloroeicosylsilane is its rapid and violent reaction with water.
[3][4] This hydrolysis reaction leads to the formation of hydrochloric acid (HCI) and a silanetriol
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intermediate (Eicosyl-Si(OH)3). The silanetriol is unstable and readily undergoes condensation
to form a polysiloxane network (a silicone polymer). This reaction is the basis for its use in

forming self-assembled monolayers and hydrophobic coatings.

Logical Relationship of Hydrolysis and Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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